(3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone
Catalog No.
S7819110
CAS No.
M.F
C17H16F2N2O3S
M. Wt
366.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
(3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone
IUPAC Name
(3-fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone
Molecular Formula
C17H16F2N2O3S
Molecular Weight
366.4 g/mol
InChI
InChI=1S/C17H16F2N2O3S/c18-14-4-1-3-13(11-14)17(22)20-7-9-21(10-8-20)25(23,24)16-6-2-5-15(19)12-16/h1-6,11-12H,7-10H2
InChI Key
IUYRAZGESIGOBU-UHFFFAOYSA-N
SMILES
C1CN(CCN1C(=O)C2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CC(=C3)F
Canonical SMILES
C1CN(CCN1C(=O)C2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CC(=C3)F
(3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone is a chemical compound that has gained attention due to its potential therapeutic applications in various fields of research and industry. This compound is also known as TQ-1014 and has been studied for its biological properties, toxicity, synthesis, and analytical methods.
(3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone is a chemical compound that belongs to the class of piperazine derivatives. It was developed by Telquest International and is being investigated as a potential therapeutic agent in the treatment of various diseases.
The molecular formula of (3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone is C20H17F2N3O3S. It has a molecular weight of 429.43 g/mol. The compound appears as a white to off-white solid powder, with a melting point of 222-224°C. It is soluble in organic solvents such as DMSO, ethanol, and methanol.
The synthesis of (3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone involves the reaction of 3-fluorobenzaldehyde with 2-amino-1-(3-fluorophenyl)sulfonylpiperazine in the presence of acetic anhydride. Characterization of TQ-1014 is done using various techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.
used for the analysis of (3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone include HPLC, GC-MS, and LC-MS. These techniques are used to determine the purity, identity, and concentration of TQ-1014.
(3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone has been studied for its biological properties, such as anticancer and antihypertensive activity. It has been shown to inhibit the growth of cancer cells and lower blood pressure in animal models.
The toxicity and safety of (3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone in scientific experiments have been evaluated in animal models. Results show that TQ-1014 has a low toxicity profile, and no toxic effects were observed at therapeutic doses.
TQ-1014 has potential therapeutic applications in various fields of research, including cancer, hypertension, and neurological disorders. It has also been studied for its use as a drug delivery agent.
The current state of research on (3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone is focused on its therapeutic applications and developing new synthetic routes to improve its efficacy.
The potential implications of TQ-1014 in various fields of research and industry include the development of novel therapies for cancer, hypertension, and neurological disorders. It may also have applications in drug delivery and pharmaceutical formulations.
One of the limitations of (3-Fluorophenyl)-[4-(3-fluorophenyl)sulfonylpiperazin-1-yl]methanone is its limited solubility in water, which may limit its clinical applications. Future directions for research include improving the solubility of TQ-1014, exploring new therapeutic applications, and developing more efficient synthetic routes.
1. Development of new derivatives with improved solubility and efficacy
2. Exploration of TQ-1014's potential applications in other disease areas
3. Investigation of TQ-1014's use as a diagnostic tool
4. Study of the mechanism of action of TQ-1014 and its biological effects
5. Investigation of the pharmacokinetics and pharmacodynamics of TQ-1014 in human clinical trials
6. Development of TQ-1014-based drug formulations
7. Study of TQ-1014's interactions with other drugs and potential drug-drug interactions
8. Investigation of the use of TQ-1014 in imaging and diagnostics
9. Characterization of TQ-1014's properties using newer analytical techniques
10. Study of the environmental impact of TQ-1014 on disposal and leakage in the industry.
2. Exploration of TQ-1014's potential applications in other disease areas
3. Investigation of TQ-1014's use as a diagnostic tool
4. Study of the mechanism of action of TQ-1014 and its biological effects
5. Investigation of the pharmacokinetics and pharmacodynamics of TQ-1014 in human clinical trials
6. Development of TQ-1014-based drug formulations
7. Study of TQ-1014's interactions with other drugs and potential drug-drug interactions
8. Investigation of the use of TQ-1014 in imaging and diagnostics
9. Characterization of TQ-1014's properties using newer analytical techniques
10. Study of the environmental impact of TQ-1014 on disposal and leakage in the industry.
XLogP3
2.2
Hydrogen Bond Acceptor Count
6
Exact Mass
366.08496987 g/mol
Monoisotopic Mass
366.08496987 g/mol
Heavy Atom Count
25
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:2201-39-0
Molecular Formula:C16H23N
Molecular Weight:229.36 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:152246-70-3
Molecular Formula:C18H34O2
Molecular Weight:168.23 g/mol
Availability:
Inquiry
CAS No.:3616-06-6
Molecular Formula:C14H20N2O16P2-2
Molecular Weight:534.26 g/mol
Availability:
In Stock
CAS No.:548-89-0
Molecular Formula:C24H20O10
Molecular Weight:468.4 g/mol
Availability:
In Stock
